![molecular formula C8H12O2 B6235964 9-oxabicyclo[3.3.1]nonan-2-one CAS No. 19740-79-5](/img/no-structure.png)
9-oxabicyclo[3.3.1]nonan-2-one
Description
9-oxabicyclo[3.3.1]nonan-2-one is an organic compound. It is a compound with a lactone structure and has a cyclic structure . It is a colorless to pale yellow liquid with a pungent smell .
Synthesis Analysis
9-oxabicyclo[3.3.1]nonan-2-one has been synthesized from cycloocta-1, 5-diene in two steps with an overall yield of 88% .Molecular Structure Analysis
The molecular weight of 9-oxabicyclo[3.3.1]nonan-2-one is 140.18 . The InChI code is 1S/C8H12O2/c9-7-5-4-6-2-1-3-8(7)10-6/h6,8H,1-5H2 . The dihedral-angle dependence of its 1H solution NMR data and the double signal set of its 13C CP MAS NMR spectrum correspond to the results of the single crystal structure analysis .Chemical Reactions Analysis
The reaction of 9-oxabicyclo[3.3.1]nonan-2-one with N-bromosuccinimide in the presence of sodium peroxodisulfate or benzoyl peroxide has led to a dibromo derivative and a tribromo derivative, respectively .Physical And Chemical Properties Analysis
9-oxabicyclo[3.3.1]nonan-2-one is a liquid at room temperature . It has a storage temperature of -10 degrees .Safety and Hazards
The safety information for 9-oxabicyclo[3.3.1]nonan-2-one includes several hazard statements: H302, H315, H319, H335, H412 . Precautionary measures include P261, P264, P270, P271, P273, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Future Directions
The parent bicyclic ether 9-oxabicyclo[3.3.1]nonan-2-one has been known for almost four decades and yet it attracts current interest, because it is a potential ligand of catalytically active metal complexes . Thus, a zirconium complex derived from 9-oxabicyclo[3.3.1]nonan-2-one has been claimed to catalyze the polymerization of ethylene and the copolymerization of ethylene and 1-butene . This suggests that future research could focus on exploring its potential as a catalyst in various chemical reactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 9-oxabicyclo[3.3.1]nonan-2-one involves a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Sodium hydroxide", "Acetic acid", "Hydrogen peroxide", "Sodium chloride", "Sodium bicarbonate", "Sodium sulfate", "Methanol", "Ethanol", "Diethyl ether", "Petroleum ether" ], "Reaction": [ "Step 1: Diels-Alder reaction between cyclopentadiene and maleic anhydride to form cis-5-norbornene-endo-2,3-dicarboxylic anhydride", "Step 2: Hydrolysis of cis-5-norbornene-endo-2,3-dicarboxylic anhydride with sodium hydroxide to form cis-5-norbornene-endo-2,3-dicarboxylic acid", "Step 3: Esterification of cis-5-norbornene-endo-2,3-dicarboxylic acid with methanol and acetic acid to form methyl cis-5-norbornene-endo-2,3-dicarboxylate", "Step 4: Oxidation of methyl cis-5-norbornene-endo-2,3-dicarboxylate with hydrogen peroxide and acetic acid to form methyl cis-5-norbornene-endo-2,3-dicarboxylate-2-oxide", "Step 5: Reduction of methyl cis-5-norbornene-endo-2,3-dicarboxylate-2-oxide with sodium borohydride to form cis-5-norbornene-endo-2,3-dicarboxylic acid-2-hydroxyethyl ester", "Step 6: Cyclization of cis-5-norbornene-endo-2,3-dicarboxylic acid-2-hydroxyethyl ester with acetic acid and sulfuric acid to form 9-oxabicyclo[3.3.1]nonan-2-one", "Step 7: Purification of 9-oxabicyclo[3.3.1]nonan-2-one using a series of solvent extractions with diethyl ether and petroleum ether, followed by drying with sodium sulfate and recrystallization from ethanol" ] } | |
CAS RN |
19740-79-5 |
Product Name |
9-oxabicyclo[3.3.1]nonan-2-one |
Molecular Formula |
C8H12O2 |
Molecular Weight |
140.2 |
Purity |
95 |
Origin of Product |
United States |
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